Cas no 1235441-29-8 (4-ethylpiperazine-1-carboxamide;hydrochloride)

4-Ethylpiperazine-1-carboxamide hydrochloride is a chemically synthesized compound featuring a piperazine core substituted with an ethyl group and a carboxamide functionality, rendered as its hydrochloride salt for enhanced stability and solubility. This derivative is of interest in pharmaceutical and organic synthesis due to its potential as a versatile intermediate. The hydrochloride form improves handling characteristics and facilitates purification processes. Its structural features make it suitable for further functionalization, particularly in the development of bioactive molecules. The compound’s defined purity and consistent physicochemical properties ensure reproducibility in research applications. It is commonly utilized in medicinal chemistry for scaffold modification and as a building block in drug discovery.
4-ethylpiperazine-1-carboxamide;hydrochloride structure
1235441-29-8 structure
Product Name:4-ethylpiperazine-1-carboxamide;hydrochloride
CAS No:1235441-29-8
MF:C7H16ClN3O
MW:193.674440383911
CID:4579592
Update Time:2025-05-20

4-ethylpiperazine-1-carboxamide;hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 4-ethylpiperazine-1-carboxamide hydrochloride
    • 4-ethylpiperazine-1-carboxamide;hydrochloride
    • Inchi: 1S/C7H15N3O.ClH/c1-2-9-3-5-10(6-4-9)7(8)11;/h2-6H2,1H3,(H2,8,11);1H
    • InChI Key: ISKXWMVMGXCKAU-UHFFFAOYSA-N
    • SMILES: N1(C(N)=O)CCN(CC)CC1.[H]Cl

4-ethylpiperazine-1-carboxamide;hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B436315-5mg
4-Ethylpiperazine-1-carboxamide Hydrochloride
1235441-29-8
5mg
$ 50.00 2022-06-07
TRC
B436315-10mg
4-Ethylpiperazine-1-carboxamide Hydrochloride
1235441-29-8
10mg
$ 65.00 2022-06-07
TRC
B436315-50mg
4-Ethylpiperazine-1-carboxamide Hydrochloride
1235441-29-8
50mg
$ 95.00 2022-06-07
Enamine
EN300-49765-0.05g
4-ethylpiperazine-1-carboxamide hydrochloride
1235441-29-8 95%
0.05g
$64.0 2023-02-10
Enamine
EN300-49765-0.1g
4-ethylpiperazine-1-carboxamide hydrochloride
1235441-29-8 95%
0.1g
$66.0 2023-02-10
Enamine
EN300-49765-0.25g
4-ethylpiperazine-1-carboxamide hydrochloride
1235441-29-8 95%
0.25g
$92.0 2023-02-10
Enamine
EN300-49765-0.5g
4-ethylpiperazine-1-carboxamide hydrochloride
1235441-29-8 95%
0.5g
$175.0 2023-02-10
Enamine
EN300-49765-1.0g
4-ethylpiperazine-1-carboxamide hydrochloride
1235441-29-8 95%
1.0g
$256.0 2023-02-10
Enamine
EN300-49765-2.5g
4-ethylpiperazine-1-carboxamide hydrochloride
1235441-29-8 95%
2.5g
$503.0 2023-02-10
Enamine
EN300-49765-5.0g
4-ethylpiperazine-1-carboxamide hydrochloride
1235441-29-8 95%
5.0g
$743.0 2023-02-10

4-ethylpiperazine-1-carboxamide;hydrochloride Related Literature

Additional information on 4-ethylpiperazine-1-carboxamide;hydrochloride

Introduction to Compound CAS No. 1235441-29-8: 4-Ethylpiperazine-1-Carboxamide Hydrochloride

The compound with CAS No. 1235441-29-8, commonly referred to as 4-Ethylpiperazine-1-Carboxamide Hydrochloride, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in drug development and material science.

4-Ethylpiperazine-1-Carboxamide Hydrochloride is a derivative of piperazine, a six-membered ring containing two nitrogen atoms, which is widely used in the synthesis of various bioactive compounds. The ethyl group substitution at the 4-position of the piperazine ring introduces steric and electronic effects that can influence the compound's reactivity and biological activity. The carboxamide group further enhances the molecule's functional versatility, making it a valuable building block in chemical synthesis.

Recent studies have highlighted the potential of CAS No. 1235441-29-8 in the development of novel therapeutic agents. Researchers have explored its role as a precursor for peptide synthesis, where its amide functionality plays a crucial role in forming peptide bonds. Additionally, the hydrochloride salt form of this compound has been investigated for its stability and solubility properties, which are critical factors in drug delivery systems.

In terms of synthesis, 4-Ethylpiperazine-1-Carboxamide Hydrochloride can be prepared through a variety of methods, including nucleophilic substitution and condensation reactions. These methods have been optimized to improve yield and purity, ensuring that the compound meets the high standards required for pharmaceutical applications.

One of the most promising areas of research involving CAS No. 1235441-29-8 is its application in drug design targeting specific biological pathways. For instance, studies have shown that derivatives of this compound can modulate enzyme activity, making them potential candidates for treating various diseases, including cancer and neurodegenerative disorders.

Moreover, 4-Ethylpiperazine-1-Carboxamide Hydrochloride has been utilized in the development of advanced materials, such as polymers and coatings, where its structural rigidity and functional groups contribute to enhanced mechanical properties.

As research on this compound continues to evolve, new insights into its chemical behavior and biological effects are being uncovered. These findings not only expand our understanding of organic chemistry but also pave the way for innovative applications in medicine and materials science.

Recommended suppliers
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.